Cas no 791136-88-4 (3-Bromo-2-methoxybenzamide)

• Product Name: 3-Bromo-2-methoxybenzamide
• CAS No: 791136-88-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1091767
• PubChem ID: 58276478
• Update Time: 2024-10-27

3-Bromo-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methoxybenzamide
• AK145902
• 3-Bromo-2-methoxybenzamide (ACI)
• AKOS022178409
• CS-0119842
• SCHEMBL257298
• FT-0725249
• A1-12182
• 791136-88-4
• MFCD18391870
• AS-58743
• C76534
• DA-24051

• Inchi： 1S/C8H8BrNO2/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key： OTBLXJXQCXWEFG-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC)=C(Br)C=CC=1)N

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.5

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 297.6±30.0 °C at 760 mmHg

3-Bromo-2-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃